LY 303511 hydrochloride

• Molecular Formula: C19H19ClN2O2
• Molecular Weight: 342.82

Description

in vitro: 100 μM LY303511 significantly reduced the fraction of cells in S phase. The proportion of cells in G2/M remained unchanged, indicating that cells were arrested in both G1 and G2/M. In contrast, rapamycin increased the G1 population by reducing the proportion of cells in both S and G2/M. The effects of 10 μM LY303511 and rapamycin on the reduction in S phase cells were additive to that of 10 μM LY303511 alone (P = 0.056). In MIN6 insulinoma cells, wortmannin (100 nM) had no effect on whole-cell outward K+ currents, but LY294002 and LY303511 reversibly blocked currents in a dose-dependent manner (IC50=9.0+/-0.7 microM and 64.6+/-9.1 microM, respectively). Western blotting confirmed the specific inhibitory effects of LY294002 and wortmannin on insulin-stimulated PI3K activity. Both LY294002 and LY303511 increased the activity of protein kinase A (PKA). Moreover, PKA blockade by the small molecule inhibitor H89 decreased the LY294002/LY303511-mediated increase in GJIC .  in vivo: PND4 ovaries were cultured for 8 days in control medium or medium containing VCD (30 μM) in the presence or absence of LY303511 (20 μM). Incubation with LY303511 alone caused a reduction (P < 0.05) in primordial and small primary follicle numbers. On the other hand, whereas VCD alone depleted (P < 0.05) primordial and small primary follicle numbers, this depletion was not prevented by co-incubation with LY303511. ,

Scientific Research Applications

Nuclear Magnetic Resonance Studies

The helix-coil transition of poly-L-lysine hydrochloride in aqueous solutions has been studied using carbon-13 Fourier-transform nuclear magnetic resonance spectroscopy. This research provides insights into the behavior of poly-L-lysine hydrochloride at different pH levels, contributing to a deeper understanding of the molecular dynamics of such compounds (Saito & Smith, 1973).

Toxicity Studies

A thirteen-week oral toxicity study of L-Lysine Hydrochloride in rats assessed its toxicological and behavioral effects. This research is significant in understanding the safety profile of such compounds when used in various applications, including dietary supplementation (Tsubuku et al., 2004).

Neurochemical Research

Studies on N,N-Dimethyl-alpha-[2-(p-tolyloxy)ethyl]benzylamine hydrochloride (LY125180) have provided insights into its effects on serotonin uptake and synthesis in rat brain. This research contributes to the understanding of neurochemical processes and potential therapeutic applications for neurological conditions (Wong et al., 1980).

Photodynamic Therapy Research

Studies on photodynamic therapy (PDT) sensitized by chloroaluminum phthalocyanine in mouse lymphoma cells have explored the cell death mechanism induced by PDT. This research is crucial in the development of cancer treatment strategies (Agarwal et al., 1991).

Monoamine Oxidase Inhibition Studies

Research on LY51641, a selective inhibitor of type A monoamine oxidase (MAO), showed its effects in increasing epinephrine concentration in rat brain. This study aids in understanding the role of MAO inhibitors in treating psychiatric and neurological disorders (Fuller & Hemrick-Luecke, 1981).

Salt Form Selection in Pharmaceutical Development

The research on LY333531, a protein kinase C(beta) inhibitor, included the evaluation of different salts, leading to the selection of LY333531 mesylate monohydrate for clinical evaluation. This study is crucial in pharmaceutical development, optimizing drug efficacy and stability (Engel et al., 2000).